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Compound of Interest

Compound Name:
2-(2-Bromophenoxy)-N-

methylethanamine

CAS No.: 915920-44-4

Cat. No.: B1341840

Get Quote

Document Control:

Subject: 2-(2-Bromophenoxy)-N-methylethanamine

CAS Registry Number: 886851-37-2[1][2][3]

Document Type: Technical Safety & Handling Whitepaper

Target Audience: Medicinal Chemists, Process Safety Engineers, and EHS Officers.

Chemical Architecture & Strategic Context
Molecular Identity
This compound is a specialized phenoxyethylamine derivative.[2] It serves as a critical scaffold

in the synthesis of central nervous system (CNS) active agents, particularly selective

norepinephrine reuptake inhibitors (NRIs). Its structure features an ortho-brominated phenyl

ring ether-linked to an N-methylethylamine chain.[2]
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Property Specification

IUPAC Name 2-(2-Bromophenoxy)-N-methylethanamine

CAS Number 886851-37-2

Molecular Formula C₉H₁₂BrNO

Molecular Weight 230.10 g/mol

Physical State
Colorless to pale yellow liquid (Free Base) /

White Solid (HCl Salt)

Solubility
Soluble in DCM, Methanol, DMSO; sparingly

soluble in water (Free Base)

Synthetic Relevance (The "Why")
In drug discovery, this fragment is valuable because the ortho-bromo substituent provides:

Steric Bulk: Restricts rotation around the ether linkage, locking the conformation for receptor

binding.

Metabolic Blocking: The halogen protects the phenyl ring from rapid oxidative metabolism at

the ortho position.

Functional Handle: The bromine allows for further diversification via palladium-catalyzed

cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig amination).[2]

Hazard Identification & Toxicology (E-E-A-T
Analysis)
Core Hazard Directive: Treat as a Corrosive Secondary Amine and Potential Sensitizer.

While specific LD50 data for this exact CAS is limited, a Structure-Activity Relationship (SAR)

analysis with analogous compounds (e.g., Atomoxetine intermediates, simple

phenoxyethylamines) mandates the following risk profile.

The Amine Threat (Immediate Acute Hazard)
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The N-methylamine moiety (pKa ~9.5–10.[2]5) is a strong base.[2]

Mechanism: Upon contact with mucosal membranes (eyes, lungs) or skin, the free amine

rapidly protonates, extracting protons from tissue water. This generates hydroxide ions (

), leading to liquefaction necrosis.[2]

Causality: Unlike acid burns (which coagulate proteins and form a scab), amine burns

saponify fats and penetrate deeper into the tissue, often causing delayed onset pain.

The Halogenated Aromatic Threat (Systemic/Chronic
Hazard)[2]

Hepatotoxicity Risk: Halogenated aromatic ethers can undergo bioactivation to reactive

quinone-methides or epoxides in the liver.[2]

Environmental Persistence: The C-Br bond is robust.[2] Spills into waterways may result in

bioaccumulation in aquatic organisms due to increased lipophilicity (LogP > 2.5).

GHS Classification (Derived)[2]
Hazard Class Category H-Code Statement

Skin

Corrosion/Irritation
1B (Conservative) H314

Causes severe skin

burns and eye

damage.[2]

Acute Toxicity (Oral) 4 H302
Harmful if swallowed.

[2]

Sensitization, Skin 1 H317
May cause an allergic

skin reaction.[4]

Aquatic Toxicity 2 H411

Toxic to aquatic life

with long-lasting

effects.[2]

Operational Safety & Handling Protocols
Storage: The Carbonate Formation Cycle
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Secondary amines are "CO₂ scavengers." If stored improperly, 2-(2-Bromophenoxy)-N-
methylethanamine will react with atmospheric carbon dioxide to form carbamate salts.[2]

Protocol: Store under an inert atmosphere (Argon or Nitrogen).

Validation: Before use, check the physical state. A liquid turning into a crusty solid indicates

carbamate formation.[2]

Handling Workflow Visualization

Critical Control Points
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Figure 1: Safe handling lifecycle. Note the critical control points where exposure risk is highest.

Synthesis & Workup Protocol (Self-Validating System)
Scenario: Extracting the free base from a reaction mixture.

Selection of Solvent: Use Dichloromethane (DCM) rather than Diethyl Ether.[2]

Reasoning: The brominated aromatic ring increases density and lipophilicity. DCM is non-

flammable and solubilizes the heavy halogenated amine better than ether, reducing the

volume of solvent needed (Green Chemistry principle).

pH Control (The Validation Step):

Adjust aqueous layer pH to >12 using NaOH.

Check: Use a pH strip.[2] If pH < 10, the amine remains protonated (water-soluble) and

yield will be lost.[2]

Phase Separation:
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The product will be in the bottom organic layer (DCM is denser than water).

Warning: Do not confuse layers; this is a common error that leads to disposing of the

product.

Emergency Response & Environmental Fate
Exposure Response Logic
Immediate action is required to prevent permanent tissue damage from the amine functionality.
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Figure 2: Triage flowchart for acute exposure.[2] Note: Do not use acidic neutralization

(vinegar) on skin, as the heat of neutralization can worsen the burn.

Spill Management
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Small Spill (<10 mL): Absorb with vermiculite or sand.[2] Do not use paper towels (amines

can react exothermically with cellulose/paper in the presence of oxidizers, though less likely

here, it is bad practice).

Decontamination: Wipe the area with dilute (5%) acetic acid or citric acid after the bulk

material is removed to neutralize trace amines, then wash with soap and water.
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Disclaimer: This guide is for research and development purposes only. It assumes the user is a

trained professional equipped with appropriate PPE (Nitrile gloves, chemical splash goggles,

and fume hood).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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